Cas no 2172237-97-5 (2-(2-ethoxy-4-fluorophenyl)benzoic acid)

• Product Name: 2-(2-ethoxy-4-fluorophenyl)benzoic acid
• CAS No: 2172237-97-5
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• CID: 6484559
• PubChem ID: 165565902
• Update Time: 2025-05-20

2-(2-ethoxy-4-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxy-4-fluorophenyl)benzoic acid
• EN300-1586020
• 2172237-97-5

• Inchi： 1S/C15H13FO3/c1-2-19-14-9-10(16)7-8-12(14)11-5-3-4-6-13(11)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： MAXGYVFHEQPKDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OCC)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 260.08487243g/mol
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-ethoxy-4-fluorophenyl)benzoic acid

Introduction to 2-(2-ethoxy-4-fluorophenyl)benzoic acid (CAS No. 2172237-97-5)

2-(2-ethoxy-4-fluorophenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172237-97-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its aromatic structure and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both an ethoxy group at the 2-position and a fluorine atom at the 4-position of the phenyl ring introduces specific electronic and steric effects, making this molecule a promising candidate for further investigation in drug discovery and development.

The structural features of 2-(2-ethoxy-4-fluorophenyl)benzoic acid are particularly noteworthy. The benzoic acid core is a well-known scaffold in medicinal chemistry, often utilized for its ability to modulate various biological pathways. The ethoxy group at the 2-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. In contrast, the fluorine atom at the 4-position exerts a strong electron-withdrawing effect through hyperconjugation and inductive effects, which can influence the reactivity and binding affinity of the molecule. These structural modifications make 2-(2-ethoxy-4-fluorophenyl)benzoic acid a versatile building block for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-(2-ethoxy-4-fluorophenyl)benzoic acid with greater precision. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential candidate for treating inflammatory diseases, neurodegenerative disorders, and other conditions characterized by abnormal enzymatic activity. For instance, preliminary computational studies have indicated that it might interact with cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory therapies.

In addition to its potential pharmacological applications, 2-(2-ethoxy-4-fluorophenyl)benzoic acid has shown promise in material science research. Its unique aromatic structure and functional groups make it a suitable candidate for developing advanced materials with tailored electronic properties. For example, researchers have explored its use in organic electronics, where such compounds can serve as electron acceptors or charge transport materials in organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorine atom, in particular, enhances the electron-withdrawing capabilities of the molecule, which is beneficial for optimizing charge transport properties.

The synthesis of 2-(2-ethoxy-4-fluorophenyl)benzoic acid is another area of active research. Traditional synthetic routes often involve multi-step reactions, including aromatic substitution and esterification processes. However, recent developments in green chemistry have prompted researchers to explore more sustainable synthetic methodologies. For instance, catalytic methods using transition metals have been investigated as alternatives to conventional stoichiometric approaches, aiming to reduce waste generation and improve reaction efficiency. Such innovations not only enhance the environmental sustainability of producing this compound but also make it more economically viable for large-scale applications.

From a regulatory perspective, 2-(2-ethoxy-4-fluorophenyl)benzoic acid is classified as a fine chemical rather than a pharmaceutical product unless it is further developed into an active pharmaceutical ingredient (API). This classification simplifies its handling and commercialization under existing chemical safety regulations. However, as research continues to uncover new potential applications for this compound, regulatory bodies may need to adapt their guidelines to accommodate emerging uses in pharmaceuticals or specialty chemicals.

The future prospects for 2-(2-ethoxy-4-fluorophenyl)benzoic acid are bright, with ongoing studies focusing on optimizing its synthesis, exploring new biological activities, and developing innovative applications in material science. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible benefits for society. As our understanding of molecular interactions advances, compounds like 2-(2-ethoxy-4-fluorophenyl)benzoic acid are likely to play a crucial role in addressing some of the most pressing challenges in medicine and technology.